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Compound of Interest

Compound Name: 2-Amino-6-chlorobenzaldehyde

Cat. No.: B1290166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties,

synthesis, and applications of 2-Amino-6-chlorobenzaldehyde, a key chemical intermediate

in organic and medicinal chemistry.

Core Physicochemical Properties
2-Amino-6-chlorobenzaldehyde is a substituted aromatic aldehyde whose structure

incorporates an amino group and a chlorine atom on the benzene ring, ortho to the aldehyde

functional group. These substitutions significantly influence its chemical reactivity and physical

properties.

Table 1: Physicochemical Properties of 2-Amino-6-chlorobenzaldehyde
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Property Value Source(s)

Molecular Formula C₇H₆ClNO [1][2]

Molecular Weight 155.58 g/mol [2]

CAS Number 35490-90-5 [2]

Appearance Yellow Solid

Purity ≥ 95% [2]

Solubility
Insoluble in water; Soluble in

ethanol, ether, benzene.
[3][4]

Note: Solubility data is inferred from the closely related compound 2-chlorobenzaldehyde.

Spectral Data
Spectroscopic data is crucial for the structural elucidation and confirmation of 2-Amino-6-
chlorobenzaldehyde. The following tables summarize the key Nuclear Magnetic Resonance

(NMR) data.

Table 2: ¹H NMR Spectral Data of 2-Amino-6-chlorobenzaldehyde

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

10.48 Singlet 1H Aldehyde (-CHO)

7.19 Triplet 1H Aromatic (Ar-H)

6.68 Doublet 1H Aromatic (Ar-H)

6.55 Doublet 1H Aromatic (Ar-H)

6.13 Broad -NH₂ Amino (-NH₂)

Solvent: CDCl₃, Frequency: 400 MHz

Table 3: ¹³C NMR Spectral Data of 2-Amino-6-chlorobenzaldehyde

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-chlorobenzaldehyde
https://store.apolloscientific.co.uk/product/2-amino-6-chlorobenzaldehyde
https://store.apolloscientific.co.uk/product/2-amino-6-chlorobenzaldehyde
https://store.apolloscientific.co.uk/product/2-amino-6-chlorobenzaldehyde
https://store.apolloscientific.co.uk/product/2-amino-6-chlorobenzaldehyde
https://ojs.wiserpub.com/index.php/FCE/article/download/4858/2406/46413
https://www.chemicalbook.com/article/2-chlorobenzaldehyde-chemical-properties-pharmacokinetic-characteristics-and-toxicity.htm
https://www.benchchem.com/product/b1290166?utm_src=pdf-body
https://www.benchchem.com/product/b1290166?utm_src=pdf-body
https://www.benchchem.com/product/b1290166?utm_src=pdf-body
https://www.benchchem.com/product/b1290166?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift (δ) ppm Assignment

192.8 Aldehyde Carbonyl (C=O)

152.0 Aromatic (C-NH₂)

139.6 Aromatic (C-Cl)

135.5 Aromatic (C-H)

117.7 Aromatic (C-H)

115.6 Aromatic (C-H)

114.4 Aromatic (C-CHO)

Solvent: CDCl₃, Frequency: 100 MHz

Experimental Protocols
3.1. Synthesis via Oxidation

A common method for the preparation of 2-Amino-6-chlorobenzaldehyde is the oxidation of

its corresponding alcohol, (2-Amino-6-chlorophenyl)methanol.

Materials:

(2-Amino-6-chlorophenyl)methanol

Manganese dioxide (MnO₂)

Dry diethyl ether

Celite

Procedure:

A solution of (2-Amino-phenyl)-methanol (12 mmol) in dry diethyl ether (25 mL) is prepared.

[5]
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This solution is added dropwise to a stirred mixture of manganese dioxide (48 mmol) in dry

diethyl ether (25 mL).[5]

The reaction mixture is stirred at room temperature overnight.[5]

Upon completion, the solution is filtered through a pad of Celite to remove the manganese

dioxide.[5]

The solvent is removed under reduced pressure to yield the crude product.[5]

3.2. Purification

The crude product from the synthesis can be purified using column chromatography.

Materials:

Crude 2-Amino-6-chlorobenzaldehyde

Silica gel

n-hexane

Ethyl acetate

Procedure:

The crude product is dissolved in a minimal amount of the eluent.

The solution is loaded onto a silica gel column.

The column is eluted with a mixture of n-hexane and ethyl acetate.

Fractions are collected and analyzed (e.g., by TLC) to isolate the pure compound.
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Caption: Synthesis workflow for 2-Amino-6-chlorobenzaldehyde.
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Applications in Research and Drug Development
2-Amino-6-chlorobenzaldehyde is a valuable building block for the synthesis of more

complex molecules, particularly in the pharmaceutical and materials science sectors.

Heterocyclic Synthesis: The presence of the amino and aldehyde groups in a constrained

ortho position makes it an ideal precursor for constructing various nitrogen-containing

heterocyclic scaffolds, which are core structures in many pharmaceuticals.[6]

Schiff Base Formation: The aldehyde group readily undergoes condensation reactions with

primary amines to form Schiff bases (imines).[3][7] These Schiff bases and their metal

complexes are subjects of extensive research due to their wide range of biological activities,

including potential antimicrobial and anticancer properties.[3][8][9][10]

Medicinal Chemistry: The chlorine atom is a critical feature in modern drug design.[6] Its

presence can significantly influence a molecule's pharmacokinetic properties, binding affinity

to biological targets, and metabolic stability.[6][11] Therefore, incorporating this chloro-

substituted benzaldehyde into novel molecular structures is a key strategy in structure-

activity relationship (SAR) studies aimed at optimizing new drug candidates.[6] Derivatives of

related chlorobenzaldehydes are integral to the synthesis of pharmaceuticals,

agrochemicals, and dyes.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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